Cas no 252663-49-3 (Boronic acid, [3-(benzoylamino)phenyl]-)

• Product Name: Boronic acid, [3-(benzoylamino)phenyl]-
• CAS No: 252663-49-3
• MF: C₁₃H₁₂BNO₃
• MW: 241.050283432007
• MDL: MFCD22570752
• CID: 1421802
• PubChem ID: 11459121
• Update Time: 2025-04-20

Boronic acid, [3-(benzoylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [3-(benzoylamino)phenyl]-
• N-(benzoyl)-3-aminophenylboronic acid
• 3-(Benzoylamino)phenylboronicacid
• B-[3-(benzoylamino)phenyl]-Boronicacid
• 3-(Benzoylamino)phenylboronic acid
• SCHEMBL3789938
• CS-0187859
• 252663-49-3
• DB-343628
• H11829
• 3-benzamidophenylboronic acid
• (3-benzamidophenyl)boronic Acid
• BS-45430
• CHEMBL5206627

• MDL： MFCD22570752
• Inchi： 1S/C13H12BNO3/c16-13(10-5-2-1-3-6-10)15-12-8-4-7-11(9-12)14(17)18/h1-9,17-18H,(H,15,16)
• InChI Key： WYITUHAPFVNFMB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 240.09466
• Monoisotopic Mass: 241.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56